Cas no 2090808-20-9 (1-(2-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile
• CAS No: 2090808-20-9
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 6398902
• PubChem ID: 131585929
• Update Time: 2025-05-22

1-(2-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile
• EN300-2002087
• 2090808-20-9

• Inchi： 1S/C12H12BrNO/c1-15-9-3-4-10(11(13)7-9)12(8-14)5-2-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： QHSSEAZGQWSXKZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(C#N)CCC1)OC

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Additional information on 1-(2-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(2-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 2090808-20-9)

1-(2-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 2090808-20-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane ring and bromo-methoxyphenyl substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a carbonitrile group with a halogenated aromatic moiety, making it valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in 1-(2-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile aligns with trends in green chemistry and sustainable synthesis. As industries shift toward eco-friendly processes, this compound’s efficient synthetic routes and minimal environmental impact are being optimized. Recent publications highlight its role in catalyzed cross-coupling reactions, a hot topic in organic synthesis. Users frequently search for terms like "cyclobutane derivatives in medicine" or "brominated aromatic nitriles applications," reflecting its relevance in cutting-edge research.

From a structural perspective, the cyclobutane core introduces ring strain, which can enhance binding affinity in drug candidates. The methoxy and bromo groups offer sites for further functionalization, enabling diversification in molecular design. This adaptability makes CAS No. 2090808-20-9 a focal point for studies on structure-activity relationships (SAR). Analogs derived from this scaffold are investigated for their potential in treating metabolic disorders and inflammatory conditions, addressing common search queries like "nitrile-containing pharmaceuticals".

In agrochemical applications, 1-(2-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile is explored as a precursor for crop protection agents. Its halogenated aromatic system is pivotal in designing herbicides and fungicides with improved selectivity. Searches for "halogenated phenyl compounds in agriculture" often lead to discussions about this compound’s role in developing next-generation pesticides. Regulatory compliance and safety profiles are also key considerations, aligning with user concerns about "sustainable agrochemicals."

Analytical characterization of CAS No. 2090808-20-9 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and validate structural integrity, critical for reproducibility in research. The compound’s stability under various conditions is another area of interest, with searches such as "nitrile stability in organic solvents" reflecting practical lab challenges. Storage recommendations often emphasize protection from light and moisture to preserve reactivity.

Future directions for 1-(2-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile include exploring its photophysical properties for material science applications. Its conjugated system could contribute to organic electronics or sensor development, topics gaining traction in academic and industrial forums. As synthetic methodologies advance, this compound’s utility is expected to expand, reinforcing its position as a high-value chemical intermediate.